4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(3-methylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)13-8-10(15)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: KOUOXSLIUMCSAR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H11FO4S
• DSSTOX Substance ID: DTXSID20691616
• Molecular Weight: 294.30 g/mol
• CAS RN: 1261912-86-0

Description

4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95% (4-F2-3-MSPB-95) is an organic compound with a molecular formula of C10H7FO4S. It is a white solid with a melting point of 94-96°C. This compound is widely used in research due to its versatility and wide range of applications. 4-F2-3-MSPB-95 is a useful intermediate for the synthesis of various organic compounds, such as pharmaceuticals, dyes, and fragrances. Additionally, it is a useful reagent for the synthesis of organic compounds and can be used in various biochemical and physiological studies.

Scientific Research Applications

4-F2-3-MSPB-95 is widely used in scientific research due to its versatility, chemical stability, and wide range of applications. It is commonly used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and fragrances. Additionally, 4-F2-3-MSPB-95 is used in various biochemical and physiological studies, such as enzyme inhibition studies, protein-ligand binding studies, and cell signaling studies.

Mechanism of Action

The mechanism of action of 4-F2-3-MSPB-95 is not well understood. However, it is believed that the compound acts as an inhibitor of various enzymes and proteins. It is thought to bind to the active site of the enzyme or protein, preventing it from performing its normal function. Additionally, 4-F2-3-MSPB-95 may interact with other molecules, such as DNA and RNA, to regulate gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F2-3-MSPB-95 are not well understood. However, it is believed that the compound has a wide range of effects on various biochemical and physiological processes. It is thought to act as an inhibitor of various enzymes and proteins, as well as interact with other molecules, such as DNA and RNA, to regulate gene expression. Additionally, it is believed that 4-F2-3-MSPB-95 may have a role in the regulation of cell signaling pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-F2-3-MSPB-95 in laboratory experiments is its chemical stability and wide range of applications. It is a useful reagent for the synthesis of various organic compounds and can be used in various biochemical and physiological studies. Additionally, 4-F2-3-MSPB-95 is relatively inexpensive and easy to obtain.
The main limitation of using 4-F2-3-MSPB-95 in laboratory experiments is its lack of specificity. This compound is not highly specific and may interact with a wide range of molecules, including proteins and enzymes. Additionally, the mechanism of action of 4-F2-3-MSPB-95 is not well understood, and the biochemical and physiological effects of the compound are not well characterized.

Future Directions

The future of 4-F2-3-MSPB-95 is promising. Further research is needed to better understand the biochemical and physiological effects of the compound and its mechanism of action. Additionally, further research is needed to develop more specific and selective inhibitors of enzymes and proteins. Other potential future applications include the development of new synthetic routes for the preparation of organic compounds and the development of new drug delivery systems.

Synthesis Methods

4-F2-3-MSPB-95 can be synthesized by a method known as the Mitsunobu reaction. This reaction involves the reaction of an acid anhydride, such as 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, with an alcohol, such as 2-propanol, in the presence of a base, such as diisopropylethylamine (DIPEA). This reaction produces 4-F2-3-MSPB-95 in high yields.